Cas no 1315365-97-9 (2-4-(2-chloroacetyl)phenoxyacetamide)

• Product Name: 2-4-(2-chloroacetyl)phenoxyacetamide
• CAS No: 1315365-97-9
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• MDL: MFCD19382267
• CID: 5055039
• PubChem ID: 54594298
• Update Time: 2025-05-20

2-4-(2-chloroacetyl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-chloroacetyl)phenoxy]acetamide
• NE53336
• 2-4-(2-chloroacetyl)phenoxyacetamide

• MDL： MFCD19382267
• Inchi： 1S/C10H10ClNO3/c11-5-9(13)7-1-3-8(4-2-7)15-6-10(12)14/h1-4H,5-6H2,(H2,12,14)
• InChI Key： QVKCXSXNYYVJGB-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)OCC(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 0.8
• Topological Polar Surface Area: 69.4

2-4-(2-chloroacetyl)phenoxyacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-4-(2-chloroacetyl)phenoxyacetamide

Comprehensive Overview of 2-4-(2-Chloroacetyl)phenoxyacetamide (CAS No. 1315365-97-9): Properties, Applications, and Research Insights

2-4-(2-Chloroacetyl)phenoxyacetamide (CAS No. 1315365-97-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. This chloroacetyl derivative is characterized by a phenoxyacetamide backbone, which serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₀ClNO₃, highlights the presence of functional groups like the chloroacetyl moiety and phenoxy linkage, enabling diverse applications in drug discovery and material science.

Recent studies emphasize the role of 2-4-(2-chloroacetyl)phenoxyacetamide in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents. Researchers are exploring its potential as a scaffold for targeted therapies, aligning with the growing demand for precision medicine. The compound’s electrophilic reactivity allows selective modifications, making it valuable for structure-activity relationship (SAR) studies. Additionally, its stability under controlled conditions has spurred interest in green chemistry applications, addressing sustainability concerns in industrial synthesis.

From an analytical chemistry perspective, CAS No. 1315365-97-9 is often analyzed via HPLC and LC-MS techniques to ensure purity and quantify yields. The rise of AI-driven drug discovery has further amplified its relevance, with computational models predicting its interactions with biological targets. FAQs like "How is 2-4-(2-chloroacetyl)phenoxyacetamide synthesized?" or "What are the safety protocols for handling this compound?" reflect user interest in practical aspects. Proper storage in anhydrous environments and adherence to laboratory safety guidelines are critical to maintaining its integrity.

In agrochemicals, derivatives of 2-4-(2-chloroacetyl)phenoxyacetamide are investigated for herbicidal activity, leveraging its ability to disrupt plant enzyme systems. This aligns with the global push for eco-friendly pesticides. The compound’s mechanism of action and metabolic pathways are active research areas, often discussed in journals focused on chemical biology. Its compatibility with nanocarrier systems also opens doors for advanced delivery mechanisms in crop protection.

Market trends indicate rising demand for high-purity intermediates like 1315365-97-9, driven by pharmaceutical outsourcing and R&D investments. Regulatory compliance, such as REACH and GMP standards, ensures its safe commercialization. As synthetic methodologies evolve—especially microwave-assisted synthesis and flow chemistry—this compound’s scalability and cost-efficiency improve, meeting industrial needs. Collaborative efforts between academia and manufacturers continue to expand its utility, solidifying its position as a key building block in modern chemistry.